Cas no 861210-14-2 (5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine)

• Product Name: 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• CAS No: 861210-14-2
• MF: C₁₄H₁₃FN₄OS
• MW: 304.342624425888
• CID: 5702998
• PubChem ID: 1472930
• Update Time: 2025-05-20

5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-FLUORO-4-[6-METHYL-2-(METHYLSULFANYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-5-YL]PHENYL METHYL ETHER
• 5-(3-FLUORO-4-METHOXYPHENYL)-6-METHYL-2-(METHYLSULFANYL)[1,2,4]TRIAZOLO[1,5-A]PYRIMIDINE
• [1,2,4]Triazolo[1,5-a]pyrimidine, 5-(3-fluoro-4-methoxyphenyl)-6-methyl-2-(methylthio)-
• 2W-0286
• 5-(3-fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine
• AKOS005086910
• 861210-14-2
• SMR000336475
• HMS2709D24
• DTXSID801325855
• 5-(3-fluoro-4-methoxyphenyl)-6-methyl-2-methylsulfanyl-[1,2,4]triazolo[1,5-a]pyrimidine
• CHEMBL1348100
• MLS000763838
• 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine

• Inchi： 1S/C14H13FN4OS/c1-8-7-19-13(17-14(18-19)21-3)16-12(8)9-4-5-11(20-2)10(15)6-9/h4-7H,1-3H3
• InChI Key： COAHTFZYHFPDNP-UHFFFAOYSA-N
• SMILES： S(C)C1N=C2N=C(C3C=CC(=C(C=3)F)OC)C(C)=CN2N=1

Computed Properties

• Exact Mass: 304.07941039g/mol
• Monoisotopic Mass: 304.07941039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 0.18±0.30(Predicted)

Additional information on 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine

5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine: A Comprehensive Overview

The compound with CAS No. 861210-14-2, known as 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are known for their potential biological activities and applications in drug discovery. The structure of this molecule is characterized by a [1,2,4]triazolo[1,5-a]pyrimidine core, which is a bicyclic system combining a triazole and a pyrimidine ring. This core is further substituted with a 3-fluoro-4-methoxyphenyl group at the 5-position and a methyl group at the 6-position. Additionally, the 2-position of the triazole ring is substituted with a methylsulfanyl group (-SMe), which introduces sulfur into the molecule and potentially enhances its chemical reactivity and biological properties.

The synthesis of 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine typically involves multi-step organic reactions. Recent studies have highlighted the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. The key steps often include the formation of the triazolopyrimidine core through cyclization reactions followed by substitution reactions to introduce the desired substituents. The introduction of the methylsulfanyl group at the 2-position is particularly interesting as it can influence the electronic properties of the molecule and its interactions with biological targets.

One of the most promising applications of this compound lies in its potential as an anti-cancer agent. Recent research has demonstrated that 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine exhibits significant cytotoxicity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes associated with cell proliferation and apoptosis regulation. For instance, studies have shown that this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are critical for cell cycle progression. Additionally, it has been observed to induce mitochondrial-dependent apoptosis in cancer cells by modulating Bcl-2 family proteins.

Another area where this compound has shown potential is in anti-inflammatory and anti-allergic therapies. The presence of the methoxy group at the para position of the phenyl ring contributes to its ability to modulate inflammatory pathways. Recent findings suggest that 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine can inhibit histamine release from mast cells by targeting specific receptors involved in allergic responses. This makes it a candidate for developing novel treatments for conditions such as asthma and allergic rhinitis.

The pharmacokinetic properties of this compound have also been extensively studied. Research indicates that 5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine exhibits good oral bioavailability due to its lipophilic nature and favorable absorption profile. However, its metabolic stability remains a critical factor for its suitability as an orally administered drug. Studies using human liver microsomes have revealed that this compound undergoes phase I metabolism primarily through oxidation and hydroxylation pathways.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have identified key residues on target proteins that are critical for binding affinity. These insights are invaluable for guiding further optimization efforts aimed at improving potency and selectivity.

In conclusion,5-(3-Fluoro-4-methoxyphenyl)-6-methyl-2-(methylsulfanyl)-[1,2,4]triazolo[1,5-a]pyrimidine represents a promising lead compound with diverse therapeutic applications across oncology and inflammation-related diseases. Its unique structure and favorable pharmacokinetic properties make it an attractive candidate for further preclinical development.